Cas no 1374342-20-7 (tert-butyl 4-fluoro-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-fluoro-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine-1-carboxylate
• CAS No: 1374342-20-7
• MF: C₂₂H₃₃BFNO₄
• MW: 405.311130285263
• CID: 5265368
• PubChem ID: 89735167
• Update Time: 2025-09-28

tert-butyl 4-fluoro-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-fluoro-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-fluoro-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine-1-carboxylate
• Z2737406488
• SCHEMBL15168040
• DB-110447
• 1374342-20-7
• EN300-22806073
• F78129
• PS-16675
• TERT-BUTYL 4-FLUORO-4-(4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)PIPERIDINE-1-CARBOXYLATE
• tert-butyl4-fluoro-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine-1-carboxylate

• Inchi： 1S/C22H33BFNO4/c1-19(2,3)27-18(26)25-14-12-22(24,13-15-25)16-8-10-17(11-9-16)23-28-20(4,5)21(6,7)29-23/h8-11H,12-15H2,1-7H3
• InChI Key： ILBAHYVUAZUPRF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(F)(C2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2)CC1

Computed Properties

• Exact Mass: 405.2486669g/mol
• Monoisotopic Mass: 405.2486669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on tert-butyl 4-fluoro-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine-1-carboxylate

tert-butyl 4-fluoro-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1374342-20-7, known as tert-butyl 4-fluoro-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperidine-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which incorporates a tert-butyl group, a fluorine atom, and a dioxaborolane moiety. These structural features contribute to its versatile reactivity and potential applications in various chemical transformations.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The presence of the dioxaborolane ring makes this compound particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is widely used in the synthesis of biaryls and heterobiaryls, which are critical components in modern drug design and electronic materials.

The synthesis of tert-butyl 4-fluoro... involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these conditions by employing novel catalysts and innovative reaction strategies. For instance, the use of palladium catalysts with specific ligands has significantly improved the efficiency of these reactions, making them more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of fluorescent sensors and optoelectronic devices. Its ability to undergo post-synthetic modifications allows for fine-tuning of its optical properties, making it a valuable tool in sensing technologies. Additionally, its compatibility with various functional groups enables its integration into complex molecular architectures.

The study of this compound has also contributed to our understanding of boron-containing materials. The dioxaborolane moiety exhibits unique electronic properties that are being explored for use in energy storage devices, such as batteries and supercapacitors. Recent breakthroughs in this area have demonstrated that materials incorporating this moiety can exhibit enhanced energy storage capabilities compared to traditional materials.

In conclusion, the compound with CAS No. 1374342-20-7 represents a significant advancement in organic chemistry. Its versatile structure and reactivity make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in the development of cutting-edge technologies.